Cas no 684648-79-1 (3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)-)

3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)-, is a heterocyclic compound featuring a pyridine core substituted with a cyano group and a hexahydro-1H-azepine moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of both nitrile and azepine functionalities enhances its versatility in nucleophilic and cyclization reactions. Its stable yet modifiable framework allows for selective functionalization, facilitating the development of complex molecular architectures. The compound's well-defined chemical properties ensure consistent performance in research and industrial processes, supporting its use in the design of biologically active molecules.

3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)- structure

684648-79-1 structure

Product Name:3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)-

CAS No:684648-79-1

MF:C₁₂H₁₅N₃

MW:201.267602205276

MDL:MFCD08144877

CID:1734587

PubChem ID:6502100

Update Time:2025-06-09

3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)-
- AS-9482
- 2-(Hexahydro-1H-azepin-1-yl)-3-pyridinecarbonitrile
- Z31193755
- 684648-79-1
- 2-(azepan-1-yl)pyridine-3-carbonitrile
- SCHEMBL3290416
- 2-Azepan-1-ylnicotinonitrile
- AKOS000166974
- DTXSID101221810
- MFCD08144877
- CS-0305201
- 2-(Azepan-1-yl)nicotinonitrile
- MDL： MFCD08144877
- Inchi： 1S/C12H15N3/c13-10-11-6-5-7-14-12(11)15-8-3-1-2-4-9-15/h5-7H,1-4,8-9H2
- InChI Key： SBQJQAQUDMTPLD-UHFFFAOYSA-N
- SMILES： N1(C2C(C#N)=CC=CN=2)CCCCCC1

Computed Properties

Exact Mass: 201.126597491g/mol
Monoisotopic Mass: 201.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 39.9Å²

3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)- Pricemore >>

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